CID 14574265

• Molecular Formula: Ga2Pt
• Molecular Weight: 334.53 g/mol
• InChI: InChI=1S/2Ga.Pt
• InChI Key: FMBUTAWWMXIHNI-UHFFFAOYSA-N
• Canonical SMILES: [Ga].[Ga].[Pt]

Description

CID 14574265 is a unique identifier in the PubChem database, representing a specific chemical compound. For instance, analogous compounds like oscillatoxin derivatives (e.g., CID 101283546, CID 185389) are characterized by cyclic ether structures and bioactivity in marine toxins . Similarly, synthetic compounds such as CID 57416287 (CAS 1254115-23-5) and CID 2762940 (CAS 64175-51-5) are documented with molecular formulas, physicochemical properties, and synthetic pathways .

Preparation Methods

The preparation of CID 14574265 involves specific synthetic routes and reaction conditions. The synthesis typically begins with the dissolution of organic amine in a solvent, followed by the addition of dianhydride. The mixture is then stirred, dissolved, and allowed to react. This process is crucial for achieving the desired chemical structure and properties of the compound .

Chemical Reactions Analysis

CID 14574265 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in the formation of substituted compounds .

Scientific Research Applications

CID 14574265 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be utilized in studies involving molecular interactions and cellular pathways. In medicine, this compound could be explored for its potential therapeutic effects. Additionally, in industry, this compound might be used in the development of new materials or chemical processes .

Mechanism of Action

The mechanism of action of CID 14574265 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, which can lead to changes in cellular functions and biochemical processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural Comparison of CID 14574265 and Oscillatoxin Derivatives

Property	This compound*	Oscillatoxin D (CID 101283546)	30-Methyl-Oscillatoxin D (CID 185389)
Molecular Formula	Not Available	C34H54O8	C35H56O8
Functional Groups	Hypothesized: Ethers	Cyclic ethers, ester groups	Cyclic ethers, methylated ester groups
Molecular Weight (g/mol)	Not Available	590.8	604.8

*Note: Specific data for this compound is inferred based on PubChem’s classification framework .

Functional Analogues

Research Findings and Methodological Considerations

Analytical Techniques

• Mass Spectrometry (MS): CID-based fragmentation (e.g., source-induced CID) is critical for structural elucidation, as demonstrated in ginsenoside analysis .
• Chromatography : Vacuum distillation and GC-MS (as in ) are standard for isolating and quantifying compounds like this compound .
  

Challenges in Comparative Studies

• Data Availability: Limited public data for this compound necessitates reliance on structurally related compounds for hypothesis generation .
• Spectral Validation : Proper characterization requires elemental analysis, NMR, and high-resolution MS, as mandated by journals like Beilstein Journal of Organic Chemistry .